1-Chloro-6-methoxyhexane

• CAS No.: 22692-46-2
• Molecular Formula: C7H15ClO
• Molecular Weight: 150.64 g/mol
• IUPAC Name: 1-chloro-6-methoxyhexane
• InChI: InChI=1S/C7H15ClO/c1-9-7-5-3-2-4-6-8/h2-7H2,1H3
• InChI Key: DSTSPCRSYYOZJY-UHFFFAOYSA-N
• Canonical SMILES: COCCCCCCCl

Description

1-Chloro-6-methoxyhexane (CAS: 1225921-25-4) is a chlorinated alkane ether with the molecular formula C₆H₁₃ClO and a molecular weight of 136.62 g/mol. It features a linear hexane backbone substituted with a chlorine atom at the first carbon and a methoxy group (-OCH₃) at the sixth carbon. This bifunctional structure enables its use as a versatile intermediate in organic synthesis, particularly in the preparation of isothiocyanate derivatives via azidation and subsequent reactions with triphenylphosphine/carbon disulfide systems . Notably, 1-Chloro-6-methoxyhexane has been discontinued commercially , though its synthetic utility in research contexts remains significant.

Comparison with Similar Compounds

Table 1: Key Properties of 1-Chloro-6-methoxyhexane and Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Boiling Point (°C)	Density (g/mL)	Key Applications/Reactivity
1-Chloro-6-methoxyhexane	C₆H₁₃ClO	136.62	Chloro, Methoxy	Not reported	Not reported	Precursor for isothiocyanate synthesis (e.g., 1-isothiocyanato-6-methoxyhexane) .
1-Chloro-6-hydroxyhexane	C₆H₁₃ClO	136.62	Chloro, Hydroxyl (-OH)	98	1.030	Potential substrate for esterification or oxidation reactions; hydroxyl group enables hydrogen bonding, affecting solubility .
1-Chloro-2-methyl-6-phenoxy-hexane	C₁₃H₁₉ClO	226.74	Chloro, Phenoxy (-OPh), Methyl	Not reported	Not reported	Likely used in specialty organic syntheses; phenoxy group enhances aromatic reactivity, while methyl branching may influence steric effects .
6-Chloro-2-hexanone	C₆H₁₁ClO	134.60	Chloro, Ketone (-C=O)	Not reported	1.02 (25°C)	Reactive in nucleophilic additions (e.g., Grignard reactions); ketone group increases polarity compared to ethers .
Chlorocyclohexane	C₆H₁₁Cl	118.60	Chloro (cyclic structure)	Not reported	1.00	Solvent or intermediate in polymer chemistry; cyclic structure reduces boiling point compared to linear analogues .